Cas no 2229220-44-2 (5-(4-methyloxan-4-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(4-methyloxan-4-yl)-1,2-oxazol-4-amine
• CAS No: 2229220-44-2
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 6264872
• PubChem ID: 165852190
• Update Time: 2025-05-23

5-(4-methyloxan-4-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-methyloxan-4-yl)-1,2-oxazol-4-amine
• 2229220-44-2
• EN300-1776809

• Inchi： 1S/C9H14N2O2/c1-9(2-4-12-5-3-9)8-7(10)6-11-13-8/h6H,2-5,10H2,1H3
• InChI Key： PVEQVZNSLZESEB-UHFFFAOYSA-N
• SMILES： O1CCC(C)(C2=C(C=NO2)N)CC1

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 61.3Ų

Additional information on 5-(4-methyloxan-4-yl)-1,2-oxazol-4-amine

Comprehensive Introduction to 5-(4-methyloxan-4-yl)-1,2-oxazol-4-amine (CAS No. 2229220-44-2)

The compound 5-(4-methyloxan-4-yl)-1,2-oxazol-4-amine (CAS No. 2229220-44-2) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a 1,2-oxazole core and a 4-methyloxane substituent, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its amine functional group, which offers versatile reactivity for further derivatization.

In recent years, the demand for novel heterocyclic compounds like 5-(4-methyloxan-4-yl)-1,2-oxazol-4-amine has surged due to their role in developing targeted therapies and bioactive agents. This compound's oxazole ring is known for its stability and ability to participate in hydrogen bonding, making it valuable in designing small-molecule inhibitors. The 4-methyloxane moiety further enhances its lipophilicity, which is crucial for optimizing drug bioavailability.

One of the most frequently asked questions about CAS No. 2229220-44-2 revolves around its synthetic routes. Current literature suggests multi-step procedures involving cyclization reactions and amine protection-deprotection strategies. The compound's purity and yield are critical factors for industrial-scale production, with HPLC and NMR being the preferred analytical techniques for quality control. Additionally, its solubility profile in organic solvents like DMSO and ethanol makes it suitable for various formulation studies.

The pharmacological potential of 5-(4-methyloxan-4-yl)-1,2-oxazol-4-amine is another hot topic. Preliminary studies indicate its relevance in modulating enzyme activity and receptor interactions, though detailed mechanistic insights remain under investigation. Its structural analogs have shown promise in anti-inflammatory and antimicrobial applications, aligning with the growing interest in multi-drug-resistant pathogens.

From a material science perspective, this compound's thermal stability and electronic properties are being explored for organic semiconductors and catalysts. Its oxazole-amine hybrid structure could contribute to advancements in green chemistry by enabling more sustainable synthetic pathways. Researchers are also investigating its potential in crystal engineering due to its ability to form stable hydrogen-bonded networks.

For those searching "synthesis of 5-(4-methyloxan-4-yl)-1,2-oxazol-4-amine" or "CAS 2229220-44-2 applications", it's important to note that this compound represents a scaffold for innovation across disciplines. Its structure-activity relationships (SAR) are a focal point for medicinal chemists, while its physicochemical properties attract process chemists. As the scientific community continues to explore its capabilities, 5-(4-methyloxan-4-yl)-1,2-oxazol-4-amine is poised to play a pivotal role in next-generation functional materials and therapeutic agents.